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Compound of Interest

Compound Name: 5-Triethylsilylpent-4-yn-1-ol

Cat. No.: B071856 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of synthetically valuable cyclization

reactions involving silylalkynes. The protocols and data presented are intended to serve as a

practical guide for chemists in academic and industrial research, particularly those engaged in

the synthesis of complex organic molecules and drug discovery. Silylalkynes are versatile

building blocks that offer unique reactivity and selectivity in the construction of carbocyclic and

heterocyclic scaffolds. The silyl group can act as a removable protecting group, a

regiochemical control element, and a stabilizer for reactive intermediates.

Silyl-Prins Cyclization for the Synthesis of
Dihydropyrans
The Prins cyclization, the acid-catalyzed reaction of a homoallylic alcohol with an aldehyde, is a

powerful tool for the synthesis of tetrahydropyran rings. The use of silyl-substituted alkynes as

precursors to the requisite homoallylic alcohols offers excellent control over the reaction's

stereochemical outcome.

General Workflow for Silyl-Prins Cyclization
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Starting Materials Reaction

Product

Workup & Purification

Silylated Homopropargylic Alcohol

Prins Cyclization

Aldehyde Lewis Acid (e.g., TMSOTf, InCl3) Solvent (e.g., CH2Cl2)

Aqueous Workup

Tetra- or Pentasubstituted Dihydropyran

Column Chromatography
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Catalyst Activation

Cyclization & Product Formation

[Au(I)]-L Precatalyst Gold-π-Alkyne Complex

Silylalkyne Substrate

Intramolecular
Nucleophilic AttackSilyl Enol Ether Cyclic Intermediate Protodeauration

Cyclized Product

[Au(I)]-L Catalyst

1,6-Enyne

Silylcarbocyclization
(SiCaC)

Hydrosilane Rhodium Catalyst
(e.g., [Rh(acac)(CO)2])

Solvent
(e.g., Toluene)

Silylmethylidene-
cyclopentane
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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